N-(2-bromo-4-methylphenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

• CAS No.: 476484-24-9
• Molecular Formula: C25H21Br2N3O2S2
• Molecular Weight: 619.4 g/mol
• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-[[3-(4-bromophenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H21Br2N3O2S2/c1-14-6-11-19(18(27)12-14)28-21(31)13-33-25-29-23-22(17-4-2-3-5-20(17)34-23)24(32)30(25)16-9-7-15(26)8-10-16/h6-12H,2-5,13H2,1H3,(H,28,31)
• InChI Key: FGFDGBWELHQWBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=C(C=C5)Br)Br

Description

The compound N-(2-bromo-4-methylphenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide features a hexahydrobenzothieno[2,3-d]pyrimidin-4-one core fused with a thioacetamide side chain. Its molecular formula is C₃₀H₂₄Br₂N₃O₂S₂, with substituents including a 2-bromo-4-methylphenyl group on the acetamide nitrogen and a 4-bromophenyl group at position 3 of the pyrimidine ring.

Biological Activity

N-(2-bromo-4-methylphenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a complex organic compound with significant potential in medicinal chemistry. Its unique structure, characterized by a bromo substituent and a sulfanyl linkage within a benzothieno-pyrimidine core, suggests diverse biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Molecular Characteristics

• Molecular Formula : C25H21Br2N3O2S2
• Molar Mass : Approximately 605.36 g/mol
• IUPAC Name : N-(2-bromo-4-methylphenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

Structural Features

The compound features:

• A bromo substituent on the aromatic ring.
• A sulfanyl linkage , contributing to its reactivity.
• A benzothieno-pyrimidine core , enhancing its potential interactions with biological targets.

Anticancer Properties

Preliminary studies indicate that N-(2-bromo-4-methylphenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide exhibits notable anticancer activity. Research has shown that compounds with similar structural components can inhibit tumor growth through various mechanisms:

• Inhibition of Cell Proliferation : The compound has been observed to reduce the viability of cancer cells in vitro.
• Induction of Apoptosis : Mechanistic studies suggest that it may trigger programmed cell death in malignant cells.

Case Study: Anticancer Screening

A recent screening of a drug library identified N-(2-bromo-4-methylphenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide as a promising candidate for further development in cancer therapy. The compound demonstrated significant cytotoxicity against various cancer cell lines with IC50 values indicating effective concentrations for therapeutic use .

Antimicrobial Activity

The compound also shows potential antimicrobial properties. Initial assessments indicate effectiveness against both Gram-positive and Gram-negative bacteria.

Comparative Activity Table

Compound Name	Structural Features	Biological Activity
N-(4-chlorophenyl)-2-{...}	Similar benzothieno-pyrimidine core	Antitumor
N-(2-bromo-4-methylphenyl)-...	Contains bromo substituent	Antimicrobial
N-(4-fluorophenyl)-...	Fluoro instead of chloro	Neuroprotective

This table highlights the diversity within this chemical class and underscores the unique aspects of N-(2-bromo-4-methylphenyl)-2-{...} in terms of its specific substituents and potential applications .

Understanding the mechanisms by which N-(2-bromo-4-methylphenyl)-2-{...} exerts its biological effects is crucial for its development as a therapeutic agent. Preliminary data suggest interactions with various biological targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cell signaling pathways related to cancer progression.
• Receptor Modulation : Potential modulation of receptors involved in inflammatory responses and cell growth.

Further research is necessary to elucidate these mechanisms fully and confirm the therapeutic potential.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a family of benzothieno-pyrimidine derivatives modified at positions 2 (via sulfanyl-acetamide) and 3 (via aryl substituents). Below is a detailed comparison with analogs reported in the literature:

Substituent Variations and Structural Impact

Compound Name	Substituent (Position 3)	Acetamide Substituent	Key Structural Differences
Target Compound	4-bromophenyl	2-bromo-4-methylphenyl	Dual bromine substitution enhances lipophilicity and potential halogen bonding .
N-(4-sulfamoylphenyl)-2-{[3-(4-bromophenyl)-4-oxo-...}acetamide ()	4-bromophenyl	4-sulfamoylphenyl	Sulfamoyl group increases polarity, potentially improving aqueous solubility .
N-(4-bromophenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-...}acetamide ()	4-methoxyphenyl	4-bromophenyl	Methoxy group introduces electron-donating effects, altering electronic distribution .
N-(4-bromo-2-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-...}acetamide ()	4-chlorophenyl	4-bromo-2-methylphenyl	Chlorine substitution reduces steric bulk compared to bromine, affecting binding affinity .
2-{[3-(4-bromophenyl)-4-oxo-...}-N-(2,4-dichlorophenyl)acetamide ()	4-bromophenyl	2,4-dichlorophenyl	Dichlorophenyl group increases electronegativity, influencing π-π stacking interactions .

Spectroscopic and Analytical Comparisons

• NMR Data :

  • In , a related compound (bearing a dihydropyrimidin-2-ylthio group) shows distinct ¹H NMR signals for the NHCO proton (δ 10.22 ppm) and aromatic protons (δ 7.42–7.61 ppm). The target compound’s dual bromine substituents would deshield adjacent protons, shifting signals upfield compared to methoxy or chloro analogs .
  • highlights that substituents in regions A (positions 39–44) and B (positions 29–36) of similar compounds induce measurable chemical shift differences in ¹H and ¹³C NMR spectra, reflecting altered electronic environments .
• Mass Spectrometry: Molecular networking () reveals that analogs with shared fragmentation patterns (e.g., benzothieno-pyrimidine core) cluster together, with cosine scores >0.6. The target compound’s bromine isotopes (⁷⁹Br/⁸¹Br) would produce distinct isotopic patterns in LC-MS profiles, aiding identification .

Bioactivity and Functional Implications

• Antioxidant Activity: Benzothieno-pyrimidine derivatives with electron-withdrawing groups (e.g., bromine) exhibit enhanced radical-scavenging capacity, as seen in ’s phenylpropanoid analogs .
• Kinase Inhibition : The sulfanyl-acetamide moiety is a common pharmacophore in kinase inhibitors. Substitutions at position 3 (e.g., 4-bromophenyl) may target ATP-binding pockets .

Data Tables

Table 1: Molecular Properties of Selected Analogs

Compound (Reference)	Molecular Formula	Molecular Weight (g/mol)	LogP (Predicted)
Target Compound	C₃₀H₂₄Br₂N₃O₂S₂	705.47	5.2
N-(4-sulfamoylphenyl)-... ()	C₂₆H₂₃BrN₄O₃S₂	635.52	3.8
N-(4-bromophenyl)-... ()	C₂₇H₂₄BrN₃O₂S₂	612.54	4.6
N-(2,4-dichlorophenyl)-... ()	C₂₅H₁₉BrCl₂N₃O₂S₂	649.36	5.0

Table 2: Key NMR Chemical Shifts (δ, ppm)

Proton Position	Target Compound (Predicted)	Compound (δ)	Compound (δ)
NHCO	~10.3	10.22	10.15
Aromatic H (ortho to Br)	7.55–7.70	7.61 (d, J=7.9 Hz)	7.58 (d, J=8.1 Hz)
SCH₂	~4.10	4.05	4.08